Cas no 2034554-38-4 (N-{2-3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}-2-phenyl-2H-1,2,3-triazole-4-carboxamide)
N-{2-3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}-2-phenyl-2H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-(3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide
- N-[2-(3,5-dimethyl-4-thiophen-2-ylpyrazol-1-yl)ethyl]-2-phenyltriazole-4-carboxamide
- N-{2-3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}-2-phenyl-2H-1,2,3-triazole-4-carboxamide
-
- Inchi: 1S/C20H20N6OS/c1-14-19(18-9-6-12-28-18)15(2)25(23-14)11-10-21-20(27)17-13-22-26(24-17)16-7-4-3-5-8-16/h3-9,12-13H,10-11H2,1-2H3,(H,21,27)
- InChI Key: WSIUECRNVOCMPS-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C1C(C)=NN(CCNC(C2C=NN(C3C=CC=CC=3)N=2)=O)C=1C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 531
- XLogP3: 3.6
- Topological Polar Surface Area: 106
N-{2-3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}-2-phenyl-2H-1,2,3-triazole-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6525-6060-2μmol |
N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2-phenyl-2H-1,2,3-triazole-4-carboxamide |
2034554-38-4 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6525-6060-5μmol |
N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2-phenyl-2H-1,2,3-triazole-4-carboxamide |
2034554-38-4 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6525-6060-10μmol |
N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2-phenyl-2H-1,2,3-triazole-4-carboxamide |
2034554-38-4 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6525-6060-20μmol |
N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2-phenyl-2H-1,2,3-triazole-4-carboxamide |
2034554-38-4 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6525-6060-1mg |
N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2-phenyl-2H-1,2,3-triazole-4-carboxamide |
2034554-38-4 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6525-6060-2mg |
N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2-phenyl-2H-1,2,3-triazole-4-carboxamide |
2034554-38-4 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6525-6060-3mg |
N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2-phenyl-2H-1,2,3-triazole-4-carboxamide |
2034554-38-4 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6525-6060-4mg |
N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2-phenyl-2H-1,2,3-triazole-4-carboxamide |
2034554-38-4 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6525-6060-5mg |
N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2-phenyl-2H-1,2,3-triazole-4-carboxamide |
2034554-38-4 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6525-6060-10mg |
N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2-phenyl-2H-1,2,3-triazole-4-carboxamide |
2034554-38-4 | 10mg |
$79.0 | 2023-09-08 |
N-{2-3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}-2-phenyl-2H-1,2,3-triazole-4-carboxamide Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on N-{2-3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}-2-phenyl-2H-1,2,3-triazole-4-carboxamide
Comprehensive Analysis of N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2-phenyl-2H-1,2,3-triazole-4-carboxamide (CAS No. 2034554-38-4)
The compound N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2-phenyl-2H-1,2,3-triazole-4-carboxamide (CAS No. 2034554-38-4) is a sophisticated heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including a pyrazole core, a thiophene moiety, and a triazole-carboxamide group, make it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity and its role in targeting specific biological pathways.
In recent years, the demand for novel heterocyclic compounds like N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2-phenyl-2H-1,2,3-triazole-4-carboxamide has surged due to their versatility in drug design. The integration of a thiophene ring, a common motif in pharmaceuticals, enhances the compound's binding affinity to biological targets. Meanwhile, the triazole component is known for its stability and ability to participate in hydrogen bonding, which is crucial for drug-receptor interactions. These attributes align with current trends in precision medicine and targeted therapy, where specificity and efficacy are paramount.
The synthesis of CAS No. 2034554-38-4 involves multi-step organic reactions, often starting with the construction of the 3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazole scaffold. This intermediate is then functionalized with an ethyl linker to introduce the triazole-carboxamide group. The process requires meticulous optimization to achieve high yields and purity, as impurities can significantly impact the compound's biological activity. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize the final product and ensure its suitability for further studies.
One of the most frequently asked questions about N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2-phenyl-2H-1,2,3-triazole-4-carboxamide revolves around its potential applications. Preliminary research suggests that this compound may exhibit activity against certain enzymes involved in inflammatory and metabolic disorders. Its pyrazole-triazole hybrid structure is particularly intriguing, as similar frameworks have been explored for their anti-inflammatory and antimicrobial properties. However, comprehensive preclinical and clinical studies are needed to validate these hypotheses and unlock its full therapeutic potential.
From an industrial perspective, the scalability of producing CAS No. 2034554-38-4 is a critical consideration. The compound's complex structure poses challenges in large-scale manufacturing, but advancements in flow chemistry and catalytic methods offer promising solutions. Additionally, the growing interest in sustainable chemistry has prompted researchers to explore greener synthetic routes, minimizing waste and energy consumption. These efforts align with global initiatives to reduce the environmental footprint of pharmaceutical production.
In the context of drug discovery, N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2-phenyl-2H-1,2,3-triazole-4-carboxamide represents a valuable scaffold for further derivatization. Medicinal chemists are actively investigating modifications to its pyrazole and triazole rings to enhance bioavailability and target selectivity. Computational tools, such as molecular docking and QSAR modeling, are being leveraged to predict its interactions with biological targets and guide the design of next-generation analogs.
The safety profile of CAS No. 2034554-38-4 is another area of interest. While initial toxicological studies indicate low acute toxicity, thorough evaluations are necessary to assess its long-term effects. Regulatory compliance, including adherence to REACH and ICH guidelines, is essential for its potential use in pharmaceuticals. Researchers are also exploring its stability under various storage conditions to ensure consistent performance in formulations.
In summary, N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-2-phenyl-2H-1,2,3-triazole-4-carboxamide (CAS No. 2034554-38-4) is a multifaceted compound with significant promise in drug development. Its intricate structure, combined with emerging synthetic and analytical technologies, positions it as a focal point for future research. As the scientific community continues to unravel its mechanisms and applications, this compound may pave the way for innovative therapies addressing unmet medical needs.
2034554-38-4 (N-{2-3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}-2-phenyl-2H-1,2,3-triazole-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)